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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzonitrile

Cat. No.: B125879

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
2,3,4-Trifluorobenzonitrile (CAS No. 143879-80-5). The information is intended to support
laboratory safety protocols and risk assessments in research and development settings.

Hazard Identification and Classification

2,3,4-Trifluorobenzonitrile is a hazardous substance that requires careful handling. It is
classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It is also a combustible
liquid.[1]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Flammable Liquids Category 4 H227: Combustible liquid

Source: Tokyo Chemical Industry Co., Ltd.[1]
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physical and Chemical Properties of 2,3,4-Trifluorobenzonitrile

Property Value

CAS Number 143879-80-5

Molecular Formula C7H2FsN

Molecular Weight 157.10 g/mol

Appearance Colorless to almost colorless clear liquid
Purity >98.0% (GC)

Boiling Point 118 °C at 100 mmHg

Flash Point 68 °C

Specific Gravity 1.38

Source: Tokyo Chemical Industry Co., Ltd.[1]

Toxicological Information

While specific quantitative toxicity data such as LD50 and LC50 values for 2,3,4-
Trifluorobenzonitrile are not readily available in public literature, the GHS classification
indicates a high level of acute toxicity. It is imperative to handle this compound with the
assumption of high toxicity. For detailed toxicological data, it is recommended to consult the
Safety Data Sheet (SDS) provided by the supplier.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 2,3,4-
Trifluorobenzonitrile to minimize exposure risk.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

) ) Use in a well-ventilated area or with a certified
Respiratory Protection ) . ] o
respirator if inhalation risk is high.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid direct contact with skin, eyes, and clothing.

e Do not breathe vapor or mist.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the work area.[1]

» Take off immediately all contaminated clothing and wash it before reuse.[1]

Storage Procedures

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Table 4: First Aid Measures for 2,3,4-Trifluorobenzonitrile Exposure

Exposure Route First Aid Procedure

Immediately call a POISON CENTER or doctor.

Ingestion )
Rinse mouth.[1]

Wash with plenty of water. Call a POISON
CENTER or doctor if you feel unwell.[1]

Skin Contact

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o L )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Accidental Release Measures

e Evacuate the area.
o Wear appropriate personal protective equipment.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

Dispose of 2,3,4-Trifluorobenzonitrile and its containers in accordance with local, regional,
and national regulations. It should be treated as hazardous waste and disposed of at an

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Benzonitrile_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzonitrile_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzonitrile_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

approved waste disposal plant.[1]

Experimental Protocols and Logical Relationships
Hazard Identification and Response Workflow

The following diagram illustrates a logical workflow for identifying and responding to hazards
associated with 2,3,4-Trifluorobenzonitrile.
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Caption: Hazard Identification and Response Workflow for 2,3,4-Trifluorobenzonitrile.
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Safe Handling and Storage Procedure

This diagram outlines the key steps for the safe handling and storage of 2,3,4-
Trifluorobenzonitrile.
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Caption: Safe Handling and Storage Procedure for 2,3,4-Trifluorobenzonitrile.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b125879?utm_src=pdf-body-img
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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